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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B2994623 Get Quote

Technical Support Center: PD 123319
ditrifluoroacetate
This technical support center provides researchers, scientists, and drug development

professionals with essential information to ensure the quality and purity of PD 123319
ditrifluoroacetate in their experiments.

Properties and Specifications
PD 123319 ditrifluoroacetate is a potent and selective non-peptide antagonist for the

Angiotensin II Type 2 (AT2) receptor.[1][2][3] Understanding its properties is crucial for proper

handling and use in research applications.
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Property Value Source(s)

Molecular Formula C₃₁H₃₂N₄O₃・2C₂HF₃O₂ [4]

Molecular Weight
736.66 g/mol (anhydrous

basis)
[1][4]

CAS Number 136676-91-0 [1][4]

Appearance White to yellow solid [1]

Purity
Typically >96% to ≥98%

(HPLC)
[4]

Optical Purity
Available as the optically pure

S-enantiomer (100% e.e.)
[5]

IC₅₀
34 nM (rat adrenal tissue), 210

nM (rat brain tissue)
[3]

Solubility
Soluble in water (to 100 mM),

DMSO, and Ethanol
[6]

Storage

Store at -20°C, desiccated. In

solvent, store at -80°C for up

to 6 months or -20°C for up to

1 month.

[1][7]

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of PD 123319 ditrifluoroacetate?

A1: PD 123319 ditrifluoroacetate is a selective antagonist of the Angiotensin II Type 2 (AT2)

receptor.[1][2][3] The AT2 receptor is part of the renin-angiotensin system (RAS) and often

counteracts the effects of the Angiotensin II Type 1 (AT1) receptor. While AT1 receptor

activation is associated with vasoconstriction and cell proliferation, the AT2 receptor is involved

in vasodilation, anti-inflammatory effects, and apoptosis.[6][8]

Q2: How should I prepare stock solutions of PD 123319 ditrifluoroacetate?
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A2: Based on its solubility profile, stock solutions can be prepared in water, DMSO, or ethanol.

[6] For aqueous solutions, solubility is reported to be up to 100 mM. It is recommended to

prepare fresh solutions for use. If precipitation occurs, gentle warming and/or sonication can

aid dissolution.[1] For long-term storage, aliquoting the stock solution and storing at -80°C is

advisable to avoid multiple freeze-thaw cycles.[3][7]

Q3: What level of purity should I expect for research-grade PD 123319 ditrifluoroacetate?

A3: Reputable suppliers typically provide PD 123319 ditrifluoroacetate with a purity of ≥98%

as determined by HPLC.[4] For sensitive applications, it is crucial to obtain a batch-specific

Certificate of Analysis (CoA) to confirm the purity.

Q4: What are the recommended storage conditions to ensure the stability of the compound?

A4: The solid compound should be stored at -20°C under desiccating conditions.[4] Once

dissolved in a solvent, it is best to store aliquots at -80°C for long-term stability (up to 6 months)

or at -20°C for shorter periods (up to 1 month).[1][7] Avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guide
Issue 1: Inconsistent or Unexpected Experimental
Results
Q: My experimental results are variable or do not align with published data. What could be the

cause?

A: Inconsistent results can stem from several factors related to the compound's quality and

handling. Follow this troubleshooting workflow:
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Inconsistent Experimental Results

Verify Compound Integrity Assess Experimental Protocol

Check Storage Conditions
(-20°C, desiccated?)

Review Solution Preparation
(Freshly made? Correct solvent?)

Contact Technical Support
with batch number and experimental details

If issues persist If issues persist

Confirm AT2 Receptor Expression
in the experimental model

Check for Off-Target Effects
(Is the concentration too high?)

If issues persist If issues persist
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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